4-Chloro-2-fluoro-3'-(4-methylpiperazinomethyl) benzophenone

• IUPAC Name: (4-chloro-2-fluorophenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• InChI: InChI=1S/C19H20ClFN2O/c1-22-7-9-23(10-8-22)13-14-3-2-4-15(11-14)19(24)17-6-5-16(20)12-18(17)21/h2-6,11-12H,7-10,13H2,1H3
• InChI Key: MSSDPYLRDREJDW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CC(=CC=C2)C(=O)C3=C(C=C(C=C3)Cl)F
• Molecular Formula: C19H20ClFN2O
• DSSTOX Substance ID: DTXSID30643444
• Molecular Weight: 346.8 g/mol
• CAS No.: 898789-18-9

Description

4-Chloro-2-fluoro-3'-(4-methylpiperazinomethyl) benzophenone, also known as 4-CFPB, is an organic compound belonging to the class of piperazine derivatives. It is a colorless solid that is soluble in organic solvents and has a melting point of 88-89°C. 4-CFPB is a compound of interest due to its wide range of applications in scientific research and its potential as a starting material for synthesizing other compounds.

Scientific Research Applications

Synthesis Processes

• Synthesis Techniques : Benzophenone derivatives, including those with chloro and fluoro groups, are synthesized through multistep reactions. For instance, a study by Mohammed and Khanum (2018) focused on the synthesis of novel benzophenone analogs and their potential applications in biology, particularly in anti-cancer drug development (Mohammed & Khanum, 2018).

Chemical and Pharmaceutical Research

• Anti-Cancer Properties : Research by Mohammed and Khanum (2018) explored the tumor inhibition activities of synthetic benzophenone analogs. These compounds, including those with chloro and fluoro groups, showed notable effects in inhibiting tumor growth and angiogenesis (Mohammed & Khanum, 2018).
• Antiproliferative Activity : Al‐Ghorbani et al. (2016) synthesized a series of benzophenones with a pyridine nucleus and evaluated their antiproliferative activity against cancer cells, demonstrating the potential of benzophenone derivatives in cancer treatment (Al‐Ghorbani et al., 2016).

Environmental and Material Sciences

• Environmental Impact : Zhang et al. (2011) analyzed the occurrence and environmental impact of various benzophenone derivatives, including those with fluoro and chloro substituents, in sediments and sewage sludge (Zhang et al., 2011).
• Use in Polymers : Ghassemi et al. (2004) reported the synthesis of multiblock copolymers involving benzophenone derivatives, indicating their potential use in developing advanced materials with specific properties (Ghassemi et al., 2004).

Toxicology and Public Health

• Toxicological Effects : Liu et al. (2016) studied the transformation and toxicity of benzophenone compounds during the water treatment process, highlighting the environmental and health risks associated with these compounds (Liu et al., 2016).
• UV-Filter Analysis : Janjua et al. (2008) examined the absorption and excretion of benzophenone UV filters in human plasma and urine, addressing concerns about their potential endocrine-disrupting effects (Janjua et al., 2008).